Cas no 209995-38-0 (2,4,5-Trifluorobenzeneacetic Acid)

2,4,5-Trifluorobenzeneacetic Acid Properties

Names and Identifiers

• 2,4,5-Trifluorophenylacetic acid
• 2,4,5-trifluoropheylacetic acid
• (2,4,5-Trifluoro-phenyl)-acetic acid
• 2-(2,4,5-trifluorophenyl)acetic acid
• 2,4,5-Trifluorobenze
• 2,4,5-Trifluorobenzeneacetic Acid
• 2,3-DIHYDRO-2-OXOBENZIMIDAZOLE-5-CARBOXYLIC ACID
• 2,4,5-difluorophenylacetic acid
• 2,4,5-trifiuorophenylacetic acid
• 2,4,5-triflurophenyl acetic acid
• 2,4,5-TRIFLUOROPHENYL ACETIC ACID
• +Expand

• MDL： MFCD00082479
• InChIKey： YSQLGGQUQDTBSL-UHFFFAOYSA-N
• Inchi： 1S/C8H5F3O2/c9-5-3-7(11)6(10)1-4(5)2-8(12)13/h1,3H,2H2,(H,12,13)
• SMILES： C1=C(C(=CC(=C1F)F)F)CC(O)=O

Computed Properties

• Exact Mass: 190.024164g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 190.024164g/mol
• Monoisotopic Mass: 190.024164g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 13
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.73100
• PSA: 37.30000
• Refractive Index: 1.488
• Boiling Point: 255°C at 760 mmHg
• Melting Point: 121.0 to 125.0 deg-C
• Flash Point: 108℃
• Color/Form: White crystalline powder
• Solubility: Not determined
• Density: 1.4680

2,4,5-Trifluorobenzeneacetic Acid Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26;S39
• Safety Instruction： S26-S39
• Risk Phrases：R37/38; R41
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 37/38-41
• Signal Word：Danger
• HazardClass：IRRITANT

2,4,5-Trifluorobenzeneacetic Acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters